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Compound of Interest

Compound Name:
2,6-Dichloro-4-iodo-3-

methylpyridine

Cat. No.: B12954479

Get Quote

Compound Overview & Significance
IUPAC Name: 2,6-Dichloro-4-iodo-3-methylpyridine[1]

CAS Number: 1334589-76-2

Molecular Formula:

Molecular Weight: 287.91 g/mol

Structural Role: A densely functionalized scaffold allowing orthogonal functionalization. The

C4-Iodo position is the most reactive site for cross-coupling, followed by the C2/C6-Chloro

positions, enabling sequential library generation.

Synthesis Context & Impurity Profile
Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying regioisomeric impurities. The compound is typically synthesized via Directed Ortho-

Lithiation (DoM) of 2,6-dichloro-3-methylpyridine.
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Reagents: Lithium Diisopropylamide (LDA), THF (-78 °C), Iodine (

).

Mechanism: LDA selectively deprotonates the C4 position (adjacent to the methyl group and

meta to the directing chloro groups) due to steric and electronic directing effects, followed by

electrophilic quench with iodine.

Common Impurities:

Starting Material: 2,6-Dichloro-3-methylpyridine (Trace).

Regioisomer: 2,6-Dichloro-3-iodo-5-methylpyridine (Rare, requires lithiation at C5).

Hydrolysis Product: 6-Chloro-4-iodo-3-methylpyridin-2(1H)-one (if moisture is present).

Mass Spectrometry (MS) Analysis
Mass spectrometry provides the primary confirmation of identity through the distinctive halogen

isotope pattern.

Ionization & Molecular Ion
Method: GC-MS (Electron Impact, EI, 70 eV) or LC-MS (ESI+).

Molecular Ion (

): The parent peak appears at m/z 287.

Isotopic Pattern (The "Fingerprint"): The molecule contains two Chlorine atoms (

and

) and one Iodine atom (

).

M (287):

+
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(Relative Intensity: 100%)

M+2 (289):

+

(Relative Intensity: ~64%)

M+4 (291):

+

(Relative Intensity: ~10%)

Note: The presence of Iodine does not add M+2 peaks (monoisotopic), but the two

Chlorines create a characteristic 9:6:1 triad pattern.

Fragmentation Pathway (EI)
Under Electron Impact, the C-I bond is the weakest and cleaves first.

[M]

(m/z 287): Molecular ion.

[M - I]

(m/z 160): Loss of Iodine radical (127 Da). This is often the base peak.

[M - I - Cl]

(m/z 125): Subsequent loss of Chlorine.

[M - I - Cl - HCN]

(m/z 98): Ring collapse/loss of neutral fragments.

Molecular Ion [M]+
m/z 287 (Cl2 pattern)

[M - I]+
m/z 160 (Cl2 pattern)

- I• (127 Da) [M - I - Cl]+
m/z 125

- Cl• (35 Da) Ring Fragmentation
m/z < 100

- HCN / C2H2
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Figure 1: Proposed EI-MS fragmentation pathway for 2,6-Dichloro-4-iodo-3-methylpyridine.

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for structural purity. The high symmetry and substitution pattern result

in a very simple spectrum.

H NMR (Proton)
Solvent:

(Chloroform-d) is standard.

Key Features:

Absence of Coupling: With substituents at 2, 3, 4, and 6, only position 5 has a proton.

There are no adjacent protons, so all signals appear as singlets.

Signal Count: 2 Distinct Signals.

Position Group
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

C5-H Aromatic CH 7.60 - 7.75 Singlet (s) 1H

Deshielded

by adjacent

Cl (C6) and I

(C4).

C3-Me Methyl 2.45 - 2.55 Singlet (s) 3H

Typical aryl-

methyl shift;

slightly

deshielded by

ortho-Cl/I.

C NMR (Carbon)
Key Feature: The Heavy Atom Effect. The carbon attached directly to Iodine (C4) will appear

significantly upfield (shielded), often between 90–110 ppm, which is anomalous for aromatic
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carbons. This is a diagnostic peak.

Carbon Type
Shift (

, ppm)
Description

C4 C-I 105.0 - 115.0

Diagnostic: Upfield

shift due to Iodine's

heavy atom effect.

C5 CH 128.0 - 130.0 Aromatic methine.

C3 C-Me 135.0 - 140.0
Quaternary,

substituted.

C2, C6 C-Cl 148.0 - 152.0

Deshielded by

electronegative

Chlorine and Nitrogen.

Me 20.0 - 22.0 Methyl carbon.

Infrared Spectroscopy (FT-IR)
IR is useful for quick identification of functional groups, particularly the absence of N-H or O-H

stretches (indicating dryness and lack of hydrolysis).

C-H Stretch (Aromatic): Weak band at 3050–3100 cm⁻¹.

C-H Stretch (Aliphatic): Methyl bands at 2920–2980 cm⁻¹.

Ring Skeletal Vibrations: Sharp bands at 1550 cm⁻¹ and 1380 cm⁻¹ (Pyridine ring modes).

C-Cl Stretch: Strong, broad bands in the fingerprint region, 700–800 cm⁻¹.

C-I Stretch: Typically below 600 cm⁻¹ (often outside standard IR range, requires Far-IR).

Experimental Protocols
Protocol A: NMR Sample Preparation
Objective: High-resolution 1H and 13C acquisition.
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Mass: Weigh 10–15 mg of the solid compound.

Solvent: Add 0.6 mL of

(99.8% D) containing 0.03% TMS as an internal standard.

Dissolution: Sonicate for 30 seconds. The compound is highly lipophilic and should dissolve

instantly.

Acquisition:

H: 16 scans, 2 second relaxation delay.

C: 512 scans minimum (quaternary carbons C-Cl and C-I relax slowly; consider adding
Cr(acac)

relaxant if S/N is poor).

Protocol B: GC-MS Purity Check
Objective: Confirm mono-iodination and absence of starting material.

Column: HP-5ms or DB-5 (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min.

Temperature Program:

Hold 50 °C for 1 min.

Ramp 20 °C/min to 280 °C.

Hold 5 min.

Inlet: Split 20:1, 250 °C.

Retention Time: Expect elution after the non-iodinated precursor (2,6-dichloro-3-

methylpyridine).
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Analytical Workflow Diagram

Quality Control & Characterization

Crude Product
(2,6-Dichloro-4-iodo-3-methylpyridine)

TLC Screening
(Hexane/EtOAc)

GC-MS Analysis
Confirm MW 287 & Cl2 Pattern

1H NMR (CDCl3)
Confirm Singlets & Integral Ratio (3:1)

13C NMR
Verify C4-I Upfield Shift

Purity > 95%?

Release for Coupling
(Suzuki/Sonogashira)

Yes

Recrystallization
(EtOH or Hexane)

No
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Figure 2: Recommended analytical workflow for validating the integrity of the halogenated

pyridine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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